Cas no 5465-50-9 ([1,1':4',1''-Terphenyl]-2',5'-diol,2,2'',4,4'',6,6''-hexamethyl- (9CI))

• Product Name: [1,1':4',1''-Terphenyl]-2',5'-diol,2,2'',4,4'',6,6''-hexamethyl- (9CI)
• CAS No: 5465-50-9
• MF: C₂₄H₂₆O₂
• MW: 346.462047100067
• CID: 382363
• PubChem ID: 232016
• Update Time: 2025-04-19

[1,1':4',1''-Terphenyl]-2',5'-diol,2,2'',4,4'',6,6''-hexamethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• [1,1':4',1''-Terphenyl]-2',5'-diol,2,2'',4,4'',6,6''-hexamethyl- (9CI)
• 2,5-bis(2,4,6-trimethylphenyl)benzene-1,4-diol
• 2,2'',4,4'',6,6''-hexamethyl-1,1':4',1''-terphenyl-2',5'-diol
• 2,4,6,2'',4'',6''-Hexamethyl-p-terphenyl-2',5'-diol
• 2.5-Bis-(2.4.6-trimethyl-phenyl)-hydrochinon
• 2'.5'-Dihydroxy-2.4.6.2''.4''.6''-hexamethyl-p-terphenyl
• 2.5-Dimesityl-hydrochinon
• AC1L5MYN
• AC1Q7AYV
• AR-1D0597
• CTK5A2106
• NSC29018
• 5465-50-9
• DTXSID30282978
• NSC-29018

• Inchi： 1S/C24H26O2/c1-13-7-15(3)23(16(4)8-13)19-11-22(26)20(12-21(19)25)24-17(5)9-14(2)10-18(24)6/h7-12,25-26H,1-6H3
• InChI Key： QLGVXKFPOKNNFD-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=CC=1C1C(C)=CC(C)=CC=1C)O)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 346.19338
• Monoisotopic Mass: 346.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46
• LogP: 6.28220